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Compound of Interest

Compound Name: RP107

Cat. No.: B1665715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

RP107, a cell-permeable pyrrolo-pyrazine compound and a potent cyclin-dependent kinase

(Cdk) inhibitor.[1] Given the absence of a specific Safety Data Sheet (SDS) for RP107, the

following procedures are based on the known hazards of related pyrrolo-pyrazine compounds

and the general handling requirements for potent, biologically active small molecules.

I. Hazard Identification and Personal Protective
Equipment (PPE)
RP107 is a yellow solid and should be handled with care due to its potential biological activity

and the hazards associated with its chemical class.[1] A related compound, pyrrolo(1,2-

a)pyrazine, is classified as harmful if swallowed, a skin and eye irritant, and may cause

respiratory irritation. Therefore, it is prudent to assume RP107 possesses similar hazardous

properties.

Recommended Personal Protective Equipment (PPE) for Handling RP107
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must be worn at all times when

handling RP107 powder or

solutions.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is advised for handling

concentrated solutions or for

extended procedures.

Body Protection Laboratory Coat

A buttoned lab coat should be

worn to protect from spills and

contamination.

Respiratory Protection Fume Hood

All handling of RP107 powder

and volatile solutions must be

conducted in a certified

chemical fume hood to prevent

inhalation.

II. Operational Plan for Handling RP107
A. Preparation and Weighing

Work Area Preparation: Ensure the chemical fume hood is clean and free of clutter. Have all

necessary equipment and reagents ready.

Weighing:

Perform all weighing of RP107 powder within the fume hood.

Use a dedicated, clean weighing vessel.

Handle with care to avoid generating dust.

B. Solution Preparation
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Solvent Selection: Use the appropriate solvent as determined by the experimental protocol.

Dissolution:

Add the solvent to the weighed RP107 powder slowly.

Ensure the container is capped or covered during dissolution to prevent solvent

evaporation and potential aerosol formation.

If sonication is required, ensure the container is properly sealed.

C. Experimental Use

Cell Culture and In Vitro Assays:

When adding RP107 solutions to cell cultures or assays, use appropriate sterile

techniques within a biological safety cabinet.

Be mindful of potential aerosol generation.

Animal Studies:

Follow all institutional guidelines for the handling of animals and administration of test

compounds.

Wear appropriate PPE to avoid exposure during dosing and handling of animal waste.

III. Disposal Plan
Proper disposal of RP107 and contaminated materials is essential to prevent environmental

contamination and accidental exposure.
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Waste Type Disposal Container Disposal Procedure

Solid RP107 Waste
Labeled Hazardous Chemical

Waste container

Collect all unused RP107

powder and grossly

contaminated items (e.g.,

weighing boats, contaminated

paper towels).

Liquid RP107 Waste

Labeled Hazardous Chemical

Waste container (compatible

with the solvent)

Collect all unused RP107

solutions and contaminated

solvents. Do not mix with other

waste streams unless

compatible.

Sharps Sharps container

Dispose of all needles and

syringes used for handling

RP107 solutions in a

designated sharps container.

Contaminated Labware

Labeled Hazardous Chemical

Waste container or

decontaminated

Glassware should be

decontaminated with an

appropriate method (e.g.,

rinsing with a suitable solvent,

followed by washing) before

reuse. Disposable plasticware

should be disposed of as solid

chemical waste.

IV. Experimental Protocols and Data
While specific experimental protocols for RP107 are not publicly available, its action as a Cdk

inhibitor suggests its use in cell cycle research and oncology studies.[1] As an ATP-competitive

inhibitor, assays would likely involve measuring the phosphorylation of Cdk substrates.

Inhibitory Concentrations of RP107 against various Cyclin-Dependent Kinases
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Cdk/Cyclin Complex IC50 (nM)

Cdk1/cyclin B 150

Cdk2/cyclin A 120

Cdk2/cyclin E 400

Cdk5/p25 200

Source: ChemicalBook[1]

V. Workflow and Logical Relationships
The following diagram illustrates the standard workflow for handling RP107 in a laboratory

setting, from initial receipt to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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